Cas no 1782381-15-0 (1-(2-bromo-3,4-dimethoxyphenyl)propan-2-one)

• Product Name: 1-(2-bromo-3,4-dimethoxyphenyl)propan-2-one
• CAS No: 1782381-15-0
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6220785
• PubChem ID: 70538829
• Update Time: 2025-10-28

1-(2-bromo-3,4-dimethoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3,4-dimethoxyphenyl)propan-2-one
• EN300-1927650
• SCHEMBL11210250
• 1782381-15-0

• Inchi： 1S/C11H13BrO3/c1-7(13)6-8-4-5-9(14-2)11(15-3)10(8)12/h4-5H,6H2,1-3H3
• InChI Key： OGXMGSKQQAJHJC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1CC(C)=O)OC)OC

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(2-bromo-3,4-dimethoxyphenyl)propan-2-one

Introduction to 1-(2-bromo-3,4-dimethoxyphenyl)propan-2-one (CAS No. 1782381-15-0)

1-(2-bromo-3,4-dimethoxyphenyl)propan-2-one, with the CAS number 1782381-15-0, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated phenyl ring and a ketone functional group, which contribute to its diverse reactivity and potential applications.

The molecular formula of 1-(2-bromo-3,4-dimethoxyphenyl)propan-2-one is C₁₂H₁₄O₃Br, and its molecular weight is approximately 266.14 g/mol. The compound's structure consists of a substituted benzene ring with a bromine atom at the 2-position and methoxy groups at the 3 and 4 positions. The ketone group is attached to a propyl chain, which further enhances its reactivity and functional versatility.

In recent years, 1-(2-bromo-3,4-dimethoxyphenyl)propan-2-one has been extensively studied for its potential as an intermediate in the synthesis of various bioactive compounds. Its bromine substituent makes it an excellent precursor for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and natural products.

The methoxy groups on the phenyl ring of 1-(2-bromo-3,4-dimethoxyphenyl)propan-2-one play a crucial role in modulating the electronic properties of the molecule. They can influence the reactivity of the bromine substituent and the ketone group, making the compound suitable for a wide range of synthetic transformations. For instance, these methoxy groups can facilitate electrophilic aromatic substitution reactions and nucleophilic additions to the ketone group.

In the context of medicinal chemistry, 1-(2-bromo-3,4-dimethoxyphenyl)propan-2-one has shown promise as a building block for the development of novel therapeutic agents. Its structural features allow for the introduction of various functional groups that can enhance biological activity and selectivity. Recent studies have explored its use in the synthesis of potential anti-cancer agents, anti-inflammatory drugs, and neuroprotective compounds.

A notable example is its application in the synthesis of inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have utilized 1-(2-bromo-3,4-dimethoxyphenyl)propan-2-one as a key intermediate in the development of inhibitors for kinases and proteases, which are important targets in cancer therapy and neurodegenerative diseases.

Beyond its synthetic utility, 1-(2-bromo-3,4-dimethoxyphenyl)propan-2-one has also been investigated for its inherent biological activities. Preliminary studies have indicated that it may possess antioxidant properties due to its ability to scavenge free radicals. This property could be leveraged in the formulation of dietary supplements or topical formulations aimed at reducing oxidative stress.

The safety profile of 1-(2-bromo-3,4-dimethoxyphenyl)propan-2-one is another important consideration in its application. While detailed toxicological data are still being gathered, initial assessments suggest that it is relatively stable under standard laboratory conditions and does not pose significant hazards when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage.

In conclusion, 1-(2-bromo-3,4-dimethoxyphenyl)propan-2-one (CAS No. 1782381-15-0) is a valuable compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique structural features make it an excellent intermediate for various synthetic transformations and a promising candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the scientific community.